Cas no 88344-67-6 (Benzenesulfonyl chloride, 2-chloro-3-nitro-4-phenoxy-)

• Product Name: Benzenesulfonyl chloride, 2-chloro-3-nitro-4-phenoxy-
• CAS No: 88344-67-6
• MF: C₁₂H₇Cl₂NO₅S
• MW: 348.158680200577
• CID: 636360
• PubChem ID: 13304932
• Update Time: 2025-04-19

Benzenesulfonyl chloride, 2-chloro-3-nitro-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-chloro-3-nitro-4-phenoxy-
• 2-chloro-3-nitro-4-phenoxybenzenesulfonyl chloride
• 2-Chloro-3-nitro-4-phenoxybenzene-1-sulfonyl chloride
• DTXSID70535970
• SCHEMBL11206306
• 88344-67-6

• Inchi： 1S/C12H7Cl2NO5S/c13-11-10(21(14,18)19)7-6-9(12(11)15(16)17)20-8-4-2-1-3-5-8/h1-7H
• InChI Key： XSKWTEATMXSJBF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1S(=O)(=O)Cl)OC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 346.9421989g/mol
• Monoisotopic Mass: 346.9421989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 97.6Ų